3-Oxo-5,6-diphenyl-2,3-dihydropyridazine-4-carbonitrile

• CAS No.: 79225-55-1
• Molecular Formula: C17H11N3O
• Molecular Weight: 273.29 g/mol
• IUPAC Name: 6-oxo-3,4-diphenyl-1H-pyridazine-5-carbonitrile
• InChI: InChI=1S/C17H11N3O/c18-11-14-15(12-7-3-1-4-8-12)16(19-20-17(14)21)13-9-5-2-6-10-13/h1-10H,(H,20,21)
• InChI Key: PPWYWNPYONMTBG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(C(=O)NN=C2C3=CC=CC=C3)C#N
• solubility: 17.2 [ug/mL]

Description

3-Oxo-5,6-diphenyl-2,3-dihydropyridazine-4-carbonitrile is a useful research compound. Its molecular formula is C17H11N3O and its molecular weight is 273.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 17.2 [ug/ml]. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 362445. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

Benzil 63.1 grams (0.3 mole) along with 30 grams (0.3 mole) of cyanoacetohydrazide in 200 mls of dimethylformamide was heated at 110° C. for five hours. The solution was cooled and the precipitant solid was filtered and washed with ethyl alcohol. The filtrate was vacuum distilled and the residual solid was washed with ethyl alcohol and filtered. There was isolated 74.5 grams, a 95% yield, of a solid which melted at 280°-281° C. Calculated for C17H11N3O, C, 74.7; H, 4.1; N, 15.4. Found: C, 74.4; H, 4.16; N, 15.2. The infrared spectra showed the nitrile at 4.5μ; the ##STR57## band for an amide at 6.0μ.